Cas no 1803775-66-7 (4-Cyano-2-methyl-5-nitrophenylacetic acid)

• Product Name: 4-Cyano-2-methyl-5-nitrophenylacetic acid
• CAS No: 1803775-66-7
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5001862
• Update Time: 2025-06-09

4-Cyano-2-methyl-5-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methyl-5-nitrophenylacetic acid

• Inchi： 1S/C10H8N2O4/c1-6-2-8(5-11)9(12(15)16)3-7(6)4-10(13)14/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： WWAHAQMANBCKEQ-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C(C#N)=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.048
• Monoisotopic Mass: 220.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107

Additional information on 4-Cyano-2-methyl-5-nitrophenylacetic acid

Comprehensive Overview of 4-Cyano-2-methyl-5-nitrophenylacetic acid (CAS No. 1803775-66-7)

4-Cyano-2-methyl-5-nitrophenylacetic acid (CAS No. 1803775-66-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyano and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for developing drug candidates and crop protection agents, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for high-purity intermediates like 4-Cyano-2-methyl-5-nitrophenylacetic acid reflects the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers frequently explore its potential in enzyme inhibition and receptor modulation, addressing prevalent health concerns such as metabolic disorders and inflammatory diseases. Its nitrophenyl moiety is particularly noteworthy for applications in fluorescence labeling and probe design, which are critical in diagnostic imaging.

In agrochemical applications, 4-Cyano-2-methyl-5-nitrophenylacetic acid is investigated for its role in formulating next-generation pesticides with reduced environmental impact. The compound's electron-withdrawing groups enhance its reactivity, making it ideal for cascade reactions in heterocyclic chemistry. This aligns with the global push toward eco-friendly pest control solutions, a topic frequently searched in agricultural biotechnology forums.

From a synthetic perspective, the compound's CAS No. 1803775-66-7 is often referenced in patents related to catalytic asymmetric synthesis and microwave-assisted reactions. These methods are pivotal for reducing reaction times and improving yield efficiency, addressing key challenges in industrial-scale production. Laboratories prioritizing cost-effective workflows increasingly adopt such innovations, as highlighted in process chemistry literature.

Quality control of 4-Cyano-2-methyl-5-nitrophenylacetic acid involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. These protocols are essential for meeting regulatory standards in GMP manufacturing, a recurring theme in pharmaceutical compliance discussions. The compound's stability under varying pH conditions further underscores its utility in formulation science.

Emerging studies also explore its derivatives for material science applications, such as organic semiconductors and photovoltaic materials. This interdisciplinary relevance positions CAS No. 1803775-66-7 as a compound of interest in renewable energy research, resonating with searches on sustainable technologies. Its conjugated system offers tunable electronic properties, a hot topic in nanotechnology circles.

In summary, 4-Cyano-2-methyl-5-nitrophenylacetic acid exemplifies the convergence of medicinal chemistry, agrochemical innovation, and advanced materials. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific and industrial domains.